3-(2,5-Difluorophenyl)piperidine hydrochloride

• Molecular Formula: C11H14ClF2N
• Molecular Weight: 233.68 g/mol
• IUPAC Name: 3-(2,5-difluorophenyl)piperidine;hydrochloride
• InChI: InChI=1S/C11H13F2N.ClH/c12-9-3-4-11(13)10(6-9)8-2-1-5-14-7-8;/h3-4,6,8,14H,1-2,5,7H2;1H
• InChI Key: QZCTTYCNHDCTGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=C(C=CC(=C2)F)F.Cl

Description

The compound features a piperidine ring substituted at the 3-position with a 2,5-difluorophenyl group, which enhances lipophilicity and metabolic stability compared to non-fluorinated analogs. Fluorine atoms are known to improve bioavailability and blood-brain barrier penetration, making this compound a candidate for central nervous system (CNS)-targeted therapies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,5-Difluorophenyl)piperidine hydrochloride typically involves the reaction of 2,5-difluorobenzaldehyde with piperidine under specific conditions. One common method includes the use of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst to afford enantiomerically enriched 2,5-disubstituted piperidines . The reaction conditions often involve heating and the use of solvents such as dichloromethane or ethanol.

Industrial Production Methods

Industrial production methods for 3-(2,5-Difluorophenyl)piperidine hydrochloride may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(2,5-Difluorophenyl)piperidine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate nucleophilic aromatic substitution.

Major Products Formed

The major products formed from these reactions include N-oxides, amine derivatives, and substituted phenyl piperidines, depending on the specific reaction and conditions used.

Scientific Research Applications

3-(2,5-Difluorophenyl)piperidine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its structural similarity to certain neurotransmitters.

Industry: The compound can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(2,5-Difluorophenyl)piperidine hydrochloride involves its interaction with specific molecular targets, such as neurotransmitter receptors or enzymes. The presence of the difluorophenyl group enhances its binding affinity and selectivity towards these targets. The compound may modulate the activity of these targets, leading to various physiological effects .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Fluorine and methoxy groups are common substituents in piperidine derivatives. The table below highlights differences in key properties:

Substituent	Electronegativity	Lipophilicity (logP)	Metabolic Stability
2,5-Difluoro	High	Moderate-to-high	High
2,5-Dimethoxy	Moderate	Low-to-moderate	Moderate
4-Trifluoromethyl	Very high	High	Very high
4-Methylthio	Low	High	Low

• Fluorine vs.
• Trifluoromethyl : The 4-trifluoromethyl group (e.g., in Compound 21 ) further enhances metabolic stability but may reduce solubility.

Pharmacological Activity

Structural analogs exhibit diverse biological activities depending on substituents:

• 2,5-Dimethoxy Derivatives: Compounds like 3-(2,5-dimethoxyphenyl)piperidine HCl (Compound 7 ) were studied as selective serotonin reuptake inhibitors (SSRIs) due to their resemblance to known antidepressants.

Biological Activity

3-(2,5-Difluorophenyl)piperidine hydrochloride is a piperidine derivative notable for its unique structural features that enhance its biological activity. The incorporation of a difluorophenyl group significantly influences its interaction with various biological targets, particularly neurotransmitter receptors and enzymes, making it a compound of interest in medicinal chemistry.

• Molecular Formula : CHClFN
• Molecular Weight : 233.68 g/mol
• Structural Characteristics : The presence of fluorine atoms at positions 2 and 5 on the phenyl ring alters the electronic properties of the compound, enhancing its binding affinity to biological targets compared to other piperidine derivatives.

The biological activity of 3-(2,5-Difluorophenyl)piperidine hydrochloride is primarily attributed to its interactions with neurotransmitter receptors, particularly those involved in modulating neurological pathways. The difluorophenyl group enhances the compound's selectivity and potency towards these receptors, potentially influencing various physiological effects such as mood regulation and cognitive functions.

Biological Activity Overview

Research indicates that this compound exhibits several pharmacological properties:

• Neurotransmitter Modulation : It shows potential in modulating serotonin and dopamine pathways, which are crucial for treating mood disorders and schizophrenia.
• Anticancer Activity : Preliminary studies suggest that it may induce apoptosis in cancer cells, with specific efficacy observed in hypopharyngeal tumor cell models .
• Enzyme Inhibition : It has been linked to the inhibition of phospholipase D (PLD), which is involved in cancer cell proliferation and survival pathways .

Anticancer Activity

In a study evaluating various piperidine derivatives, 3-(2,5-Difluorophenyl)piperidine hydrochloride demonstrated cytotoxicity against FaDu hypopharyngeal tumor cells. The compound induced apoptosis more effectively than the reference drug bleomycin, suggesting its potential as an anticancer agent .

Neuropharmacological Effects

Research on piperidine derivatives has highlighted their role in modulating neurotransmitter systems. For instance, compounds similar to 3-(2,5-Difluorophenyl)piperidine hydrochloride have been shown to act as selective serotonin reuptake inhibitors (SSRIs), which are pivotal in treating depression and anxiety disorders .

Comparative Analysis

The following table summarizes the biological activities of selected compounds related to 3-(2,5-Difluorophenyl)piperidine hydrochloride:

Compound Name	Biological Activity	Unique Features
3-(3-Fluorophenyl)piperidine hydrochloride	Moderate neuroactivity	Contains a single fluorine atom on phenyl
4-(2,5-Difluorophenyl)piperidine	Potential anticancer properties	Different position of the difluorophenyl group
(R)-2-(3,5-Difluorophenyl)piperidine	Neurotransmitter modulation	Enantiomeric variant with similar properties